Cas no 93590-12-6 (3'-Guanylic acid,8-azido-, 5'-(dihydrogen phosphate) (9CI))

• Product Name: 3'-Guanylic acid,8-azido-, 5'-(dihydrogen phosphate) (9CI)
• CAS No: 93590-12-6
• MF: C₁₀H₁₄N₈O₁₁P₂
• MW: 484.212682247162
• CID: 805022
• PubChem ID: 135783082
• Update Time: 2025-04-19

3'-Guanylic acid,8-azido-, 5'-(dihydrogen phosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

• 3'-Guanylic acid,8-azido-, 5'-(dihydrogen phosphate) (9CI)
• 8-azidoguanosine-3',5'-diphosphate
• 93590-12-6
• 3'-Guanylic acid, 8-azido-, (3alpha,5beta,7alpha,12alpha,24xi)-
• 8-N(3)Gdp

• Inchi： 1S/C10H14N8O11P2/c11-9-14-6-4(7(20)15-9)13-10(16-17-12)18(6)3-1-2(19)5(27-3)8(28-30(21,22)23)29-31(24,25)26/h2-3,5,8,19H,1H2,(H2,21,22,23)(H2,24,25,26)(H3,11,14,15,20)/t2-,3+,5-/m0/s1
• InChI Key： KRGHTHVFJWZCIS-LWKDLAHASA-N
• SMILES： P(=O)(O)(O)OC([C@@H]1[C@H](C[C@H](N2C(N=[N+]=[N-])=NC3C(NC(N)=NC2=3)=O)O1)O)OP(=O)(O)O

Computed Properties

• Exact Mass: 484.026
• Monoisotopic Mass: 484.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 877
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -3.8
• Topological Polar Surface Area: 263Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine deoxyribonucleotides Purine deoxyribonucleoside monophosphates